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Introduction
BI-2865 is a potent, non-covalent, pan-KRAS inhibitor that targets the inactive, GDP-bound

state ("OFF" state) of the KRAS protein.[1][2][3] By binding to a variety of KRAS mutants as

well as the wild-type protein, BI-2865 blocks the interaction between KRAS and the guanine

nucleotide exchange factor SOS1, thereby preventing the exchange of GDP for GTP and

subsequent activation of downstream oncogenic signaling pathways.[4] This inhibitory action

on the RAF-MEK-ERK (MAPK) signaling cascade leads to suppressed tumor cell proliferation.

[1] Preclinical studies in various mouse xenograft models, including those with KRAS mutations

and wild-type KRAS amplification, have demonstrated the anti-tumor activity of BI-2865 and its

closely related, optimized analog, BI-2493.[2][4][5][6][7]

These application notes provide a comprehensive overview of the administration of BI-2865 in

mouse xenograft models, including detailed protocols, quantitative data from preclinical

studies, and visualizations of the relevant biological pathways and experimental workflows.
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The following tables summarize the quantitative data from preclinical studies involving BI-2865
and its analog BI-2493 in mouse xenograft models.

Table 1: In Vivo Efficacy of BI-2865 in a Multidrug
Resistance Xenograft Model

Cell Line
Mouse
Strain

Administrat
ion Route

Dosing
Regimen

Outcome Reference

KBv200 (P-

glycoprotein

overexpressi

ng)

BALB/c nude Oral Gavage

30 mg/kg,

every two

days

In

combination

with

paclitaxel,

significantly

suppressed

tumor growth

compared to

either agent

alone.

[8]

Table 2: In Vivo Efficacy of the BI-2865 Analog, BI-2493,
in Xenograft Models
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Xenogra
ft Model

Cancer
Type

KRAS
Status

Mouse
Strain

Adminis
tration
Route

Dosing
Regime
n

Tumor
Growth
Inhibitio
n (TGI)

Referen
ce

DMS 53

(CDX)

Small

Cell Lung

Cancer

Wild-

Type

Amplified

(CN =

9.5)

Nude
Oral

Gavage

30

mg/kg,

twice

daily

Significa

nt
[7]

DMS 53

(CDX)

Small

Cell Lung

Cancer

Wild-

Type

Amplified

(CN =

9.5)

Nude
Oral

Gavage

90

mg/kg,

twice

daily

Dose-

depende

nt

[7]

MKN1

(CDX)

Gastric

Cancer

Wild-

Type

Amplified

(CN =

12.7)

Nude
Oral

Gavage

90

mg/kg,

twice

daily

140%

(tumor

regressio

n)

[7]

ES11082

(PDX)

Esophag

eal

Cancer

Not

Specified

Not

Specified

Oral

Gavage

30

mg/kg,

twice

daily

Significa

nt

GA6871

(PDX)

Gastric

Cancer

Not

Specified

Not

Specified

Oral

Gavage

Not

Specified

Deep

and long-

lasting

tumor

regressio

ns

[6]

Note: BI-2493 is a structurally related and optimized analog of BI-2865 for in vivo studies. The

data for BI-2493 is presented to illustrate the potential anti-tumor efficacy of this class of pan-

KRAS inhibitors.
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Experimental Protocols
Protocol 1: Preparation and Oral Administration of BI-
2865
This protocol is based on a study investigating the reversal of multidrug resistance in a mouse

xenograft model.[8]

Materials:

BI-2865 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Oral gavage needles (20-22 gauge, ball-tipped)

Syringes (1 mL)

Animal balance

Procedure:

Vehicle Preparation:

Prepare the vehicle solution consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline.

In a sterile tube, add the required volume of DMSO.
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Add the PEG300 and vortex until fully mixed.

Add the Tween-80 and vortex until the solution is clear.

Finally, add the saline and vortex thoroughly.

BI-2865 Formulation:

Weigh the required amount of BI-2865 powder to achieve the desired final concentration

(e.g., 3 mg/mL for a 30 mg/kg dose in a 20g mouse receiving 0.2 mL).

Add the BI-2865 powder to the prepared vehicle.

Vortex the mixture vigorously until the compound is fully dissolved or a homogenous

suspension is formed. It is recommended to prepare this formulation fresh before each

administration.

Animal Dosing:

Weigh each mouse to determine the precise volume of the BI-2865 formulation to be

administered. The typical administration volume is 10 mL/kg.

Gently restrain the mouse.

Insert the oral gavage needle carefully into the esophagus.

Slowly administer the calculated volume of the BI-2865 formulation.

Monitor the animal for any signs of distress after administration.

Dosing Schedule:

In the referenced study, administration was performed once every two days.[8] The

optimal dosing schedule may vary depending on the xenograft model and the specific

experimental goals.

Protocol 2: General Procedure for Efficacy Studies in
Subcutaneous Xenograft Models
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This protocol is a generalized procedure based on common practices in preclinical xenograft

studies.

Materials:

Cancer cell line of interest (e.g., with specific KRAS mutation or amplification)

Matrigel (or other appropriate extracellular matrix)

Phosphate-buffered saline (PBS), sterile

Trypsin-EDTA

Hemocytometer or automated cell counter

Immunocompromised mice (e.g., BALB/c nude, NOD/SCID)

Calipers

BI-2865 or its analog (e.g., BI-2493)

Appropriate vehicle for oral administration

Procedure:

Cell Culture and Implantation:

Culture the selected cancer cell line under standard conditions.

Harvest the cells using trypsin-EDTA and wash with sterile PBS.

Resuspend the cells in a mixture of PBS and Matrigel (typically at a 1:1 ratio) at the

desired concentration (e.g., 3.5 x 10^6 cells in 100-200 µL).[8]

Subcutaneously inject the cell suspension into the flank of each mouse.

Tumor Growth and Randomization:

Monitor the mice for tumor growth.
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Measure tumor dimensions with calipers 2-3 times per week.

Calculate tumor volume using the formula: (Length x Width^2) / 2.

When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into

treatment and control groups.[5]

Treatment Administration:

Prepare the BI-2865 formulation or vehicle control as described in Protocol 1.

Administer the treatment (e.g., oral gavage) according to the planned dosing regimen

(e.g., daily, twice daily, or every other day).

Monitoring and Endpoints:

Continue to monitor tumor volume and body weight throughout the study.

The study endpoint may be a specific time point, a predetermined tumor volume, or signs

of morbidity in the animals.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

weight measurement, histopathology, biomarker analysis).

Visualizations
BI-2865 Mechanism of Action and KRAS Signaling
Pathway
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Caption: Mechanism of BI-2865 in the KRAS signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b10862047/docs?utm_src=pdf-body-img#application-notes-and-protocols-bi-2865-administration-in-mouse-xenograft-models
https://www.benchchem.com/product/b10862047/docs?utm_src=pdf-body#application-notes-and-protocols-bi-2865-administration-in-mouse-xenograft-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for a Xenograft Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b10862047?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11049385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11049385/
https://pubmed.ncbi.nlm.nih.gov/39711431/
https://pubmed.ncbi.nlm.nih.gov/39711431/
https://aacrjournals.org/mct/article/doi/10.1158/1535-7163.MCT-24-0386/751166/p/Pan-KRAS-Inhibitors-BI-2493-and-BI-2865-Display
https://www.opnme.com/sites/default/files/opnMe_M4C_profile_pan-KRAS_inhibitors_opnMe.pdf
https://aacrjournals.org/mct/article/24/4/550/754287/Pan-KRAS-Inhibitors-BI-2493-and-BI-2865-Display
https://www.bioworld.com/articles/716245-bi-2493-and-bi-2865-show-potent-efficacy-in-cancer-models-with-kras-wild-type-amplifications?v=preview
https://www.bioworld.com/articles/716245-bi-2493-and-bi-2865-show-potent-efficacy-in-cancer-models-with-kras-wild-type-amplifications?v=preview
https://www.researchgate.net/publication/387335989_Pan-KRAS_Inhibitors_BI-2493_and_BI-2865_Display_Potent_Antitumor_Activity_in_Tumors_with_KRAS_Wild-type_Allele_Amplification
https://pmc.ncbi.nlm.nih.gov/articles/PMC11170860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11170860/
https://www.benchchem.com/product/b10862047/docs#application-notes-and-protocols-bi-2865-administration-in-mouse-xenograft-models
https://www.benchchem.com/product/b10862047/docs#application-notes-and-protocols-bi-2865-administration-in-mouse-xenograft-models
https://www.benchchem.com/product/b10862047/docs#application-notes-and-protocols-bi-2865-administration-in-mouse-xenograft-models
https://www.benchchem.com/product/b10862047/docs#application-notes-and-protocols-bi-2865-administration-in-mouse-xenograft-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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